Cas no 2227754-43-8 (rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol
• CAS No: 2227754-43-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5568723
• PubChem ID: 165596415
• Update Time: 2025-09-27

rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol
• 2227754-43-8
• EN300-1623899

• Inchi： 1S/C10H18O/c11-10-3-1-2-9(10)7-6-8-4-5-8/h8-11H,1-7H2/t9-,10+/m0/s1
• InChI Key： WEOJJZYVXOYGMC-VHSXEESVSA-N
• SMILES： O[C@@H]1CCC[C@H]1CCC1CC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol (CAS No. 2227754-43-8)

rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol (CAS No. 2227754-43-8) is a chiral cyclopentanol derivative with significant potential in pharmaceutical and fine chemical applications. This compound features a unique cyclopropylethyl substituent, which enhances its structural diversity and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its stereochemical complexity and potential as a building block for bioactive compounds.

The compound's stereochemistry plays a crucial role in its applications, particularly in asymmetric synthesis and drug development. The presence of both (1R,2S) configurations in the racemic mixture allows for versatile utility in enantioselective reactions. Recent studies highlight its use in the synthesis of prostaglandin analogs and other therapeutic agents, making it a valuable target for medicinal chemistry research.

From a physicochemical perspective, rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol exhibits moderate solubility in organic solvents like ethanol and dichloromethane, while being less soluble in water. Its stability under standard laboratory conditions makes it suitable for various synthetic protocols. The cyclopropyl ring contributes to its unique electronic properties, influencing its reactivity in nucleophilic and electrophilic reactions.

In the context of green chemistry trends, this compound has garnered attention due to its potential for sustainable synthesis routes. Researchers are exploring catalytic methods to produce rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol with higher enantiomeric purity and reduced environmental impact. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

The market demand for chiral intermediates like rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol continues to rise, driven by advancements in drug discovery and personalized medicine. Pharmaceutical companies are particularly interested in its application for developing novel enzyme inhibitors and receptor modulators. The compound's versatility also extends to material science, where it serves as a precursor for specialty polymers.

Analytical characterization of rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC. These methods are essential for verifying the compound's purity and stereochemical composition. Recent improvements in analytical technologies have enabled more precise quantification of the (1R,2S) enantiomer ratio, which is critical for quality control in industrial applications.

Looking ahead, the development of more efficient synthetic routes for rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol remains an active area of research. Scientists are investigating biocatalytic approaches and flow chemistry techniques to optimize production. These innovations could significantly reduce costs and improve accessibility of this valuable chiral building block for both academic and industrial laboratories.

For researchers working with CAS No. 2227754-43-8, proper handling and storage recommendations include protection from moisture and oxidation. While the compound doesn't fall under hazardous classifications, standard laboratory safety protocols should be followed when handling any chemical substance. The growing body of literature on this molecule suggests expanding applications in both pharmaceutical and materials science fields.

The unique combination of cyclopropyl and cyclopentanol moieties in rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol creates interesting possibilities for molecular design. Computational chemistry studies have predicted favorable binding interactions with various biological targets, making it a promising scaffold for drug discovery programs. These theoretical predictions are now being validated through experimental studies in several research institutions worldwide.

In conclusion, rac-(1R,2S)-2-(2-cyclopropylethyl)cyclopentan-1-ol represents an important chiral intermediate with diverse applications across multiple scientific disciplines. Its CAS No. 2227754-43-8 serves as a unique identifier for researchers sourcing this compound. As synthetic methodologies advance and new biological activities are discovered, the significance of this molecule in both academic and industrial settings is expected to grow substantially in the coming years.